Cas no 1804464-22-9 (3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide
• CAS No: 1804464-22-9
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4861132
• Update Time: 2025-10-29

3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-3-4(15(11,13)14)2(5(8)9)1-12-6(3)10/h1,5H,(H2,11,13,14)
• InChI Key： APEPQCVOZMEYEO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide

Professional Introduction to 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide (CAS No. 1804464-22-9)

3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804464-22-9, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both bromo and iodine substituents, as well as a difluoromethyl group, make it a versatile building block for designing novel therapeutic agents.

The sulfonamide moiety in the molecular structure of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide contributes to its potential pharmacological activity. Sulfonamides are well-known for their broad spectrum of biological effects, ranging from antimicrobial to anti-inflammatory properties. The incorporation of halogen atoms, particularly bromine and iodine, enhances the compound's reactivity and allows for further functionalization, which is crucial in drug discovery processes.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with improved efficacy and reduced side effects. The compound 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide has emerged as a promising candidate in this area due to its ability to serve as a precursor for multiple drug candidates. Its structural framework provides a scaffold that can be modified to target various disease pathways, including cancer, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize off-target effects. The halogenated pyridine core of this compound offers an excellent platform for creating such inhibitors.

The difluoromethyl group is another key feature that enhances the pharmacological profile of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide. This substituent has been shown to improve metabolic stability and binding affinity in drug candidates. Its presence can also influence the electronic properties of the molecule, which is crucial for optimizing interactions with biological targets. Recent studies have demonstrated that compounds containing difluoromethyl groups often exhibit enhanced bioavailability and prolonged half-life.

In addition to its applications in kinase inhibition, 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide has shown potential in the development of antiviral agents. The growing threat of viral infections has spurred research into novel antiviral drugs that can combat emerging pathogens. The structural complexity of this compound allows for the design of molecules that can interfere with viral replication mechanisms. For instance, it can be used to develop inhibitors that target viral proteases or polymerases.

The synthesis of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The presence of multiple functional groups necessitates careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve the desired molecular structure efficiently.

The growing interest in this compound underscores its significance in modern medicinal chemistry. Researchers are continually exploring new synthetic routes and applications for 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide, aiming to harness its full potential in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide appear promising, with ongoing studies focusing on its role in next-generation drug discovery programs. Innovations in computational chemistry and high-throughput screening technologies are expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-iodopyridine-4-sulfonamide (CAS No. 1804464-22-9) represents a critical component in the arsenal of modern pharmaceutical research. Its unique structural attributes make it an invaluable tool for developing innovative therapeutics across multiple therapeutic areas. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.